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Compound of Interest

Compound Name: Oleonitrile

Cat. No.: B091845 Get Quote

CAS Number: 112-91-4

This technical guide provides an in-depth overview of Oleonitrile, a long-chain fatty nitrile with

potential applications in various research and development sectors. This document is intended

for researchers, scientists, and drug development professionals, offering a consolidated

resource on its chemical properties, synthesis, and potential biological relevance.

Chemical and Physical Properties
Oleonitrile, also known as (Z)-9-Octadecenenitrile, is the nitrile derivative of oleic acid. It is a

colorless to pale yellow liquid with a lipophilic character, rendering it insoluble in water but

soluble in organic solvents.[1] Key physicochemical properties are summarized in the table

below.
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Property Value Reference

CAS Number 112-91-4 [1][2][3][4][5]

Molecular Formula C₁₈H₃₃N [1][2][3][4][5]

Molecular Weight 263.47 g/mol [5]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 330-335 °C

Melting Point -1 °C

Density 0.842 g/cm³

Solubility
Insoluble in water; Soluble in

alcohol
[1]

Synonyms
(Z)-9-Octadecenenitrile, Oleic

acid nitrile, Oleyl nitrile
[5]

Synthesis of Oleonitrile
A common method for the synthesis of Oleonitrile is through the reaction of oleic acid with

ammonia in the presence of a catalyst. A detailed experimental protocol based on this

approach is described below.

Experimental Protocol: Catalytic Ammoxidation of Oleic
Acid
This protocol outlines a laboratory-scale synthesis of Oleonitrile from oleic acid.

Materials:

Oleic acid

Ammonia gas

Cobalt (II) acetate tetrahydrate (or another suitable cobalt salt)
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Three-necked round-bottom flask

Mechanical stirrer

Thermometer

Gas inlet tube

Reflux condenser

Heating mantle

Distillation apparatus

Procedure:

Catalyst Preparation: In a three-necked flask equipped with a mechanical stirrer,

thermometer, and reflux condenser, combine 500 parts of oleic acid and 7.4 parts of cobalt

acetate.

Heat the mixture to 200°C with stirring. Acetic acid will distill out of the reaction mixture.

Reaction: Cool the mixture slightly and begin bubbling ammonia gas through the mixture via

a gas inlet tube at a rate of approximately seventeen parts per hour.

Increase the temperature of the reaction mixture to 260-270°C and maintain this temperature

for 6 hours with continuous stirring and ammonia flow.

Work-up and Purification: After the reaction is complete, discontinue the ammonia flow and

heating.

The crude Oleonitrile can be purified by vacuum distillation at 170-190°C and a pressure of

4 mm Hg. The resulting product should be a water-white liquid.

Logical Flow of Oleonitrile Synthesis:
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A diagram illustrating the synthesis of Oleonitrile.

Analytical Methods
The analysis of Oleonitrile can be performed using standard chromatographic techniques.

Experimental Protocol: Gas Chromatography (GC)
Analysis
Instrumentation:

Gas chromatograph equipped with a flame ionization detector (FID).

Capillary column suitable for fatty acid analysis (e.g., a nitroterephthalic acid modified

polyethylene glycol (PEG) column).

Sample Preparation:
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Dissolve a known amount of Oleonitrile in an appropriate solvent (e.g., hexane or

isopropanol) to a concentration suitable for GC analysis.

GC Conditions:

Injector Temperature: 250°C

Detector Temperature: 300°C

Oven Temperature Program: Initial temperature of 150°C, hold for 1 minute, then ramp to

250°C at a rate of 10°C/min, and hold for 10 minutes.

Carrier Gas: Helium at a constant flow rate.

Injection Volume: 1 µL

Data Analysis:

The retention time of the Oleonitrile peak is used for identification by comparison with a

standard.

The peak area is used for quantification against a calibration curve prepared from standards

of known concentrations.

Biological Activity and Potential Signaling Pathways
Specific biological activities and signaling pathways for Oleonitrile are not extensively

documented in publicly available literature. However, insights can be drawn from related

molecules such as oleic acid and other nitriles.

From Oleic Acid: Oleic acid, the precursor to Oleonitrile, is known to have various biological

effects, including impacts on cell proliferation and signaling pathways. For instance, oleic acid

has been shown to reduce autophagy and induce apoptosis in hepatocellular carcinoma cell

lines, potentially through the modulation of the ERK signaling pathway.[6]

From Nitriles: The nitrile group is present in numerous approved pharmaceutical agents and is

recognized for its role in enhancing binding affinity and improving pharmacokinetic profiles.[7]
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[8][9] In some cases, the nitrile group can act as a covalent inhibitor by reacting with cysteine

or serine residues in enzyme active sites.[7]

Hypothetical Signaling Pathway Involvement: Based on the known activities of its precursor

and the chemical nature of the nitrile group, Oleonitrile could potentially interact with pathways

involved in cell growth, apoptosis, and inflammation. A hypothetical pathway is depicted below,

illustrating a potential mechanism where Oleonitrile could modulate a kinase cascade, leading

to a cellular response. This is a speculative model and requires experimental validation.
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Hypothetical signaling pathway for Oleonitrile.
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Conclusion
Oleonitrile is a readily synthesizable long-chain fatty nitrile with well-defined chemical and

physical properties. While its specific biological functions are an area for further investigation,

its structural relationship to oleic acid and the known pharmacological importance of the nitrile

moiety suggest it as a compound of interest for further research, particularly in the fields of drug

discovery and material science. The experimental protocols and data presented in this guide

provide a foundation for researchers to explore the potential of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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